Cas no 81744-98-1 ((4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid)

• Product Name: (4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid
• CAS No: 81744-98-1
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 1804455
• PubChem ID: 135453308
• Update Time: 2025-06-11

(4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid
• (R)-Desmethyldesferrithiocin
• CHEMBL417854
• SCHEMBL3370167
• 81744-98-1
• EN300-6766412
• (4R)-2-(3-hydroxypyridin-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H8N2O3S/c12-6-2-1-3-10-7(6)8-11-5(4-15-8)9(13)14/h1-3,5,12H,4H2,(H,13,14)/t5-/m0/s1
• InChI Key： TZIBMXCYUYRNRT-YFKPBYRVSA-N
• SMILES： S1C(C2C(=CC=CN=2)O)=N[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 224.026
• Monoisotopic Mass: 224.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 104A^2
• XLogP3: 0.7

Additional information on (4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid

Introduction to (4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic Acid (CAS No. 81744-98-1)

(4R)-2-(3-Hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 81744-98-1, belongs to the thiazole carboxylic acid class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pyridyl group and a hydroxyl substituent, contribute to its distinctive chemical properties and biological interactions.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development, with thiazole derivatives emerging as a prominent class of compounds due to their broad spectrum of biological activities. The research on (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid has been driven by its potential to serve as a lead compound in the development of new therapeutic agents. Specifically, studies have focused on its pharmacological effects, mechanism of action, and potential applications in treating various diseases.

One of the most compelling aspects of this compound is its structural complexity, which allows for multiple interactions with biological targets. The pyridyl group in the molecule can engage in hydrogen bonding and π-stacking interactions, while the hydroxyl substituent can participate in various biochemical pathways. These features make (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid a promising candidate for further investigation in drug discovery.

Current research has highlighted the compound's potential in several therapeutic areas. For instance, studies have suggested that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary data indicate that it could exhibit antioxidant effects, which are beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. These findings underscore the importance of continued research into the pharmacological profile of this compound.

The stereochemistry of (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid, specifically the (4R) configuration at the chiral center, plays a crucial role in determining its biological activity. The precise stereochemical arrangement can influence how the molecule interacts with biological targets, including enzymes and receptors. This aspect has prompted researchers to explore synthetic strategies that allow for the efficient production of enantiomerically pure forms of the compound.

In terms of synthetic chemistry, the preparation of (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid involves multi-step reactions that require careful optimization to achieve high yields and purity. Key steps include condensation reactions to form the thiazole ring and subsequent functionalization to introduce the pyridyl and hydroxyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with specific enzymes and receptors relevant to various diseases. These studies have provided valuable insights into its potential mechanisms of action. For example, preliminary results suggest that it may inhibit certain enzymes involved in inflammation pathways by binding to their active sites.

In vivo studies have further validated these findings by demonstrating its efficacy in animal models of inflammation and oxidative stress-related diseases. These studies have shown that administration of (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid can lead to significant reductions in inflammatory markers and oxidative stress indicators. These results are encouraging and support further development efforts aimed at translating these findings into clinical applications.

The future direction of research on this compound includes exploring its potential as a lead for drug development through structure-activity relationship (SAR) studies. By systematically modifying various parts of its structure, researchers aim to identify analogs with enhanced potency and selectivity. Additionally, investigations into its pharmacokinetic properties will be crucial for understanding how it behaves within living systems and for optimizing dosing regimens.

Another area of interest is the exploration of combination therapies involving (4R)-2-(3-hydroxy-2-pyridyl)-4,5-dihydro-4-thiazolecarboxylic acid with other drugs or therapeutic agents. Such combination approaches may enhance treatment efficacy by targeting multiple disease pathways simultaneously. Preliminary data suggest that it could synergize well with existing treatments for inflammatory and neurodegenerative diseases.

The synthesis and characterization of this compound also provide valuable insights into general principles applicable to drug discovery efforts involving complex organic molecules. By understanding how different functional groups contribute to biological activity and how stereochemistry influences molecular interactions, researchers can develop more effective strategies for designing novel therapeutic agents.